Cas no 544429-08-5 (Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-)

Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)- structure
544429-08-5 structure
Product Name:Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
CAS No:544429-08-5
MF:C18H20O4
MW:300.349005699158
CID:2850694
PubChem ID:11335589
Update Time:2025-04-21

Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • DTXCID50413606
    • DTXSID20462787
    • Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
    • 544429-08-5
    • Inchi: 1S/C18H20O4/c19-11-18(22-13-16-9-5-2-6-10-16)17(20)14-21-12-15-7-3-1-4-8-15/h1-11,17-18,20H,12-14H2/t17-,18+/m1/s1
    • InChI Key: KRTRSMUBVIQEDZ-MSOLQXFVSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@@H](C=O)[C@@H](COCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 300.13615911Da
  • Monoisotopic Mass: 300.13615911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.8Ų

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